![molecular formula C17H20N4O5S B4066330 N-{4-[({3-[(4-nitrophenyl)amino]propyl}amino)sulfonyl]phenyl}acetamide](/img/structure/B4066330.png)
N-{4-[({3-[(4-nitrophenyl)amino]propyl}amino)sulfonyl]phenyl}acetamide
Overview
Description
N-{4-[({3-[(4-nitrophenyl)amino]propyl}amino)sulfonyl]phenyl}acetamide is a chemical compound that has gained attention for its potential use in scientific research. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Scientific Research Applications
Catalytic Applications
A study by Zhang Qun-feng (2008) highlights the use of a similar compound, N-(3-Amino-4-methoxyphenyl)acetamide, as an important intermediate for producing azo disperse dyes. This work emphasizes the environmental benefits of using a novel Pd/C catalyst for the hydrogenation process, showcasing the compound's role in green synthesis methodologies (Zhang Qun-feng, 2008).
Pharmaceutical Research
In pharmaceutical research, derivatives of the compound have been synthesized for various medicinal applications. For instance, L. M. Werbel et al. (1986) explored the antimalarial activity of related compounds, demonstrating the significance of structural modifications in enhancing drug efficacy against resistant strains of parasites (L. M. Werbel et al., 1986).
Material Science
The compound's derivatives have also been explored for their potential in material science. S. Mehdipour‐Ataei et al. (2004) investigated novel thermally stable polyimides based on a flexible diamine derived from similar chemical structures. This research contributes to the development of materials with enhanced thermal stability and specific functional properties (S. Mehdipour‐Ataei et al., 2004).
Analytical Chemistry
The synthesis and characterization of compounds related to "N-{4-[({3-[(4-nitrophenyl)amino]propyl}amino)sulfonyl]phenyl}acetamide" serve as key steps in analytical methodologies. For example, studies on the synthesis of compounds for antimicrobial evaluation or the green synthesis of benzimidazoles highlight the compound's relevance in developing new chemical entities with potential antibacterial and antifungal properties (E. Darwish et al., 2014).
Biochemical Research
The modulation of immune responses by synthetic compounds related to "N-{4-[({3-[(4-nitrophenyl)amino]propyl}amino)sulfonyl]phenyl}acetamide" indicates their potential utility in cancer immunotherapy. Research by B. S. Wang et al. (2004) on a compound capable of altering lymphoid cell reactivity suggests the role of such molecules in enhancing the effectiveness of cancer treatments (B. S. Wang et al., 2004).
properties
IUPAC Name |
N-[4-[3-(4-nitroanilino)propylsulfamoyl]phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O5S/c1-13(22)20-15-5-9-17(10-6-15)27(25,26)19-12-2-11-18-14-3-7-16(8-4-14)21(23)24/h3-10,18-19H,2,11-12H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRWVUBNWQJHWAD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCCCNC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-({3-[(4-nitrophenyl)amino]propyl}sulfamoyl)phenyl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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